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Compound of Interest

Compound Name: Silver 2-ethylhexanoate

Cat. No.: B1583719 Get Quote

This guide provides an in-depth analysis of silver 2-ethylhexanoate, a key organometallic

precursor in materials science. It is intended for researchers, scientists, and professionals

involved in drug development and materials science who require detailed technical information.

Core Chemical Identifiers
Silver 2-ethylhexanoate is a metal salt consisting of a silver cation ionically bonded to a 2-

ethylhexanoate anion.[1] It is primarily utilized as a metallo-organic decomposition (MOD)

compound.[1]

Identifier Value

CAS Number 26077-31-6[1][2][3]

Molecular Formula C₈H₁₅AgO₂[1][3]

Molecular Weight ~251.07 g/mol [1]

IUPAC Name silver 2-ethylhexanoate[4]

Synonyms
Silver octoate, Silver(I) 2-ethylhexanoate, 2-

ethyl-hexanoicacisilver(1++)salt[2][4]

Physicochemical Properties
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Property Value

Appearance White to off-white powder[3][4][5]

Solubility Soluble in organic solvents[1]

InChI Key WXENESFPQCWDHY-UHFFFAOYSA-M[4]

Canonical SMILES CCCCC(CC)C(=O)[O-].[Ag+][1][6]

Applications and Research Significance
Silver 2-ethylhexanoate's primary significance lies in its role as a precursor for the in-situ

generation of silver nanoparticles and films.[1] Its solubility in organic solvents makes it a vital

component in the formulation of conductive inks and pastes.[1] Upon controlled heating, the

organic ligand volatilizes, leaving behind metallic silver. This process is crucial for creating

conductive networks at temperatures significantly lower than the melting point of bulk silver,

which is a major advantage in the fabrication of flexible electronics.[1]

Experimental Protocols
Synthesis of Silver 2-Ethylhexanoate via Metathesis Reaction

A common method for synthesizing silver 2-ethylhexanoate is through a metathesis reaction

between silver nitrate (AgNO₃) and 2-ethylhexanoic acid.[1]

Workflow for Synthesis:

Reactants

Process

Products

Silver Nitrate (AgNO₃)

Metathesis Reaction

2-Ethylhexanoic Acid

Silver 2-Ethylhexanoate
(Precipitate)

Nitric Acid (HNO₃)
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Caption: Synthesis of Silver 2-Ethylhexanoate.

Thermal Decomposition for Silver Nanoparticle Formation

The thermal decomposition of silver 2-ethylhexanoate is a key process for forming conductive

silver films. This is often analyzed using thermogravimetric analysis (TGA) to determine the

decomposition temperature and the amount of residual silver.[1]

Decomposition Pathway:

Precursor
Process

Products

Silver 2-Ethylhexanoate
(in organic solvent)

Controlled Heating
(Thermal Decomposition)

Cleavage of Ag-O bond

Metallic Silver (Ag)
(Nanoparticles/Film)

Volatilized Organic Ligands
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Caption: Thermal Decomposition Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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